Cas no 1423250-06-9 (N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide)

N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide structure
1423250-06-9 structure
Product Name:N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide
CAS No:1423250-06-9
MF:C18H27N5O2
MW:345.43928360939
CID:5669023
PubChem ID:71872581
Update Time:2023-09-12

N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1-cyclopropylethyl)-2-[3-[methyl-[(5-methyl-1,3-oxazol-2-yl)methyl]amino]pyrrolidin-1-yl]acetamide
    • 1423250-06-9
    • EN300-26687819
    • Z1268929228
    • AKOS033216446
    • N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide
    • Inchi: 1S/C18H27N5O2/c1-13-8-20-17(25-13)11-22(3)15-6-7-23(9-15)10-16(24)21-18(2,12-19)14-4-5-14/h8,14-15H,4-7,9-11H2,1-3H3,(H,21,24)
    • InChI Key: SHJJDFSHRKKZFO-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCC(C1)N(C)CC1=NC=C(C)O1)NC(C#N)(C)C1CC1

Computed Properties

  • Exact Mass: 345.21647512g/mol
  • Monoisotopic Mass: 345.21647512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.4Ų

N-(1-cyano-1-cyclopropylethyl)-2-(3-{methyl[(5-methyl-1,3-oxazol-2-yl)methyl]amino}pyrrolidin-1-yl)acetamide Pricemore >>

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